Cas no 104961-58-2 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-)

• Product Name: 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
• CAS No: 104961-58-2
• Molecular Formula: C₁₉H₁₉NO₅S
• Molecular Weight: 373.422864198685
• CID: 1148329

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
• 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-

• InChIKey： HHLNGUCCCRWZIP-UHFFFAOYSA-N
• Inchi： 1S/C19H19NO5S/c1-12(2)26(23,24)18-15-11-14(25-3)9-10-16(15)20(17(18)19(21)22)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,21,22)
• SMILES： N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)(=O)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 373.09847

Experimental Properties

• PSA: 85.6
• Boiling Point: 532.0±50.0 °C(Predicted)
• Melting Point: 171-173 °C
• pka: 2.87±0.30(Predicted)
• Density: 1.32±0.1 g/cm3(Predicted)